Cas no 82237-69-2 (5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro-)
82237-69-2 structure
Product Name:5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro-
CAS No:82237-69-2
MF:C14H19N
MW:201.30736374855
CID:706723
PubChem ID:12424667
Update Time:2025-04-19
5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro-
- 5A,6,7,8,9,10,11,11A-OCTAHYDRO-5H-CYCLOOCT[B]INDOLE
- 5a.6.7.8.9.10.11.11a-Octahydro-5H-cyclooct[b]indol
- 5H-Cyclooct[b]indole, 5a,6,7,8,9,10,11,11a-octahydro-
- 82237-69-2
- A19208
- 5a,6,7,8,9,10,11,11a-octahydro-5H-cycloocta[b]indole
-
- Inchi: 1S/C14H19N/c1-2-4-9-13-11(7-3-1)12-8-5-6-10-14(12)15-13/h5-6,8,10-11,13,15H,1-4,7,9H2
- InChI Key: SXFDNTFNFPKCDK-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C2CCCCCCC12
Computed Properties
- Exact Mass: 201.151749610g/mol
- Monoisotopic Mass: 201.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03000
- LogP: 4.05650
5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
82237-69-2 (5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro-) Related Products
- 22120-50-9(2,3-Dimethylindoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent